2,4-dimethoxy-N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)benzamide

• IUPAC Name: 2,4-dimethoxy-N-[(5-thiophen-2-yl-1,2-oxazol-3-yl)methyl]benzamide
• InChI: InChI=1S/C17H16N2O4S/c1-21-12-5-6-13(14(9-12)22-2)17(20)18-10-11-8-15(23-19-11)16-4-3-7-24-16/h3-9H,10H2,1-2H3,(H,18,20)
• InChI Key: ZCVPTIZMUPIMST-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)NCC2=NOC(=C2)C3=CC=CS3)OC
• Molecular Formula: C17H16N2O4S
• Molecular Weight: 344.4 g/mol

Description

2,4-dimethoxy-N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)benzamide, also known as DIMBI, is a novel compound that has attracted attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

Target of Action

Similar compounds with an isoxazole ring have been found to interact with various receptors and enzymes, contributing to their biological activities .

Mode of Action

Compounds with similar structures have been found to interact with their targets, leading to changes in cellular processes .

Biochemical Pathways

Similar compounds have been found to influence various biochemical pathways, leading to diverse biological effects .

Result of Action

Similar compounds have been found to exhibit various biological activities, including antiviral, anti-inflammatory, and anticancer effects .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of similar compounds .

Advantages and Limitations for Lab Experiments

One of the advantages of 2,4-dimethoxy-N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)benzamide for lab experiments is its potent anti-proliferative activity against cancer cells, which makes it a promising candidate for further development as a cancer therapeutic agent. Additionally, this compound has been shown to have low toxicity in normal cells, which is important for minimizing side effects in cancer patients. However, one limitation of this compound for lab experiments is its relatively complex synthesis method, which may make it difficult to produce in large quantities for further studies.

Future Directions

There are several future directions for research on 2,4-dimethoxy-N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)benzamide. One area of interest is further elucidating the mechanism of action of this compound, which may help to identify additional targets for cancer therapy. Additionally, further studies are needed to determine the optimal dosage and administration schedule for this compound in cancer patients. Finally, studies are needed to determine the efficacy of this compound in animal models of cancer, which will be an important step towards clinical trials in humans.

Synthesis Methods

The synthesis of 2,4-dimethoxy-N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)benzamide involves a multistep process that starts with the reaction of 2,4-dimethoxybenzaldehyde with 5-amino-3-methylisoxazole in the presence of acetic acid. The resulting intermediate is then reacted with thiophene-2-carboxylic acid in the presence of N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to yield the final product, this compound.

Scientific Research Applications

2,4-dimethoxy-N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)benzamide has shown potential applications in various fields of scientific research. One of the main areas of interest is its potential as a therapeutic agent for the treatment of cancer. Studies have shown that this compound exhibits potent anti-proliferative activity against various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells, which is a desirable characteristic for a cancer therapeutic agent.